molecular formula C18H13N5OS B286994 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole

3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole

Cat. No. B286994
M. Wt: 347.4 g/mol
InChI Key: SDWXCZSTGLUUKD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is a chemical compound that has gained significant research attention due to its potential therapeutic applications. This compound is a benzisoxazole derivative that contains a triazolothiadiazole moiety, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is not fully understood. However, studies have shown that the compound interacts with various cellular targets, including enzymes and receptors, which are involved in the regulation of cellular processes. The compound has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. The compound has also been shown to interact with various receptors, including the dopamine D2 receptor, which is involved in the regulation of movement and behavior.
Biochemical and Physiological Effects:
Studies have shown that 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, which is a programmed cell death process. The compound has also been shown to have anti-inflammatory and anti-microbial effects. In addition, the compound has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole in lab experiments is its potential therapeutic applications. The compound has shown promising results in the treatment of various diseases, which makes it a promising candidate for the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for the research of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole. One of the future directions is the development of new drugs based on this compound. The compound has shown promising results in the treatment of various diseases, and further research is needed to develop new drugs that are more effective and have fewer side effects. Another future direction is the study of the compound's mechanism of action. Further research is needed to understand how the compound interacts with various cellular targets and how it affects cellular processes. Finally, future research should focus on the optimization of the synthesis method, which may improve the availability of the compound for research purposes.

Synthesis Methods

The synthesis of 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole is a multi-step process that involves the reaction of various reagents. The synthesis starts with the condensation of 3-amino-5-methylisoxazole with benzaldehyde to form 3-benzyl-5-methylisoxazole. This intermediate is then reacted with 2-bromoacetophenone in the presence of potassium carbonate to form 3-benzyl-5-methyl-1-(2-oxo-phenyl)-1,2-dihydropyridin-2-one. The final step involves the reaction of this intermediate with 3-amino-1,2,4-triazole-5-thiol in the presence of sodium ethoxide to form 3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole.

Scientific Research Applications

3-[(3-Benzyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzisoxazole has been extensively studied for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has also been studied for its potential use as an anti-inflammatory and anti-microbial agent.

properties

Molecular Formula

C18H13N5OS

Molecular Weight

347.4 g/mol

IUPAC Name

3-[(3-benzyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)methyl]-1,2-benzoxazole

InChI

InChI=1S/C18H13N5OS/c1-2-6-12(7-3-1)10-16-19-20-18-23(16)21-17(25-18)11-14-13-8-4-5-9-15(13)24-22-14/h1-9H,10-11H2

InChI Key

SDWXCZSTGLUUKD-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Canonical SMILES

C1=CC=C(C=C1)CC2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.